N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide

• IUPAC Name: N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide
• InChI: InChI=1S/C18H21Br2NO/c1-10(22)21-17-15(19)5-14(6-16(17)20)18-7-11-2-12(8-18)4-13(3-11)9-18/h5-6,11-13H,2-4,7-9H2,1H3,(H,21,22)
• InChI Key: NTAJWROAEQDQHO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1Br)C23CC4CC(C2)CC(C4)C3)Br
• Molecular Formula: C18H21Br2NO
• Molecular Weight: 427.2 g/mol

Description

N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide, also known as ADBAC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ADBAC is a white crystalline solid that is soluble in organic solvents and has a melting point of 174-176°C. In

Mechanism of Action

The mechanism of action of N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide is not fully understood. However, studies have shown that N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide inhibits the growth of bacteria and viruses by disrupting their cell membranes. N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide also has been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects
N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide has been shown to have low toxicity and is generally considered safe for use in laboratory experiments. However, studies have shown that N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide can cause skin irritation and respiratory problems in humans. N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide has also been shown to have an inhibitory effect on some enzymes in the liver.

Advantages and Limitations for Lab Experiments

N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide has several advantages for use in laboratory experiments. It is relatively stable and can be easily synthesized on a large scale. N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide is also soluble in organic solvents, which makes it easy to use in various experiments. However, N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide has some limitations. It can cause skin irritation and respiratory problems in humans, which can be a safety concern. N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide also has an inhibitory effect on some enzymes in the liver, which can affect the results of certain experiments.

Future Directions

There are several future directions for research on N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide. One area of research is the development of new antiviral and antibacterial agents based on the structure of N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide. Another area of research is the development of new anticancer agents based on the mechanism of action of N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide. In agriculture, there is a need for the development of new pesticides and fungicides that are less harmful to the environment. In materials science, there is a need for the development of new surfactants and dispersants that are more effective and environmentally friendly.
Conclusion
In conclusion, N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide has been extensively studied for its potential use as an antiviral and antibacterial agent, an anticancer agent, a pesticide, a fungicide, a surfactant, and a dispersant. N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide has several advantages for use in laboratory experiments, but it also has some limitations. There are several future directions for research on N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide, and further studies are needed to fully understand its potential applications.

Synthesis Methods

The synthesis of N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide involves the reaction of 1-adamantylamine with 2,6-dibromobenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with acetic anhydride to yield the final product, N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide. The synthesis of N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide is relatively straightforward and can be carried out on a large scale.

Scientific Research Applications

N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide has shown promising results as an antiviral and antibacterial agent. N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide has also been studied for its potential use as an anticancer agent. In agriculture, N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide has been used as a pesticide and a fungicide. In materials science, N-[4-(1-adamantyl)-2,6-dibromophenyl]acetamide has been used as a surfactant and a dispersant.